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Compound of Interest

Compound Name: 3,5-Dibromo-4-methylpyridine

Cat. No.: B1300354 Get Quote

This technical guide provides a comprehensive overview of 3,5-Dibromo-4-methylpyridine, a

key intermediate in various synthetic applications. It is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry. This document details its

chemical identifiers, physicochemical properties, a detailed synthesis protocol, and its

applications.

Chemical Identifiers and Properties
3,5-Dibromo-4-methylpyridine is a halogenated pyridine derivative. Its unique structure

makes it a valuable building block in the synthesis of more complex molecules.[1]

Table 1: Chemical Identifiers for 3,5-Dibromo-4-methylpyridine

Identifier Value

CAS Number 3430-23-7[2][3][4][5][6]

Synonyms
3,5-Dibromo-4-picoline, 4-Methyl-3,5-

dibromopyridine[2][3][5]

Molecular Formula C6H5Br2N[2][3][4][5]

InChI
InChI=1/C6H5Br2N/c1-4-5(7)2-9-3-6(4)8/h2-

3H,1H3[5]

InChIKey BNCGUATWCKZLLN-UHFFFAOYSA-N[5]
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Table 2: Physicochemical Properties of 3,5-Dibromo-4-methylpyridine

Property Value

Molecular Weight 250.92 g/mol [2][3][4]

Appearance
White to off-white or light brown crystalline

powder/solid[1][3]

Melting Point 72-76 °C or 106.0-110.0 °C[1]

Solubility

Soluble in organic solvents such as ethanol,

ether, and chloroform; low solubility in water.[1]

[5]

Purity ≥ 98% (GC)[3]

Synthesis of 3,5-Dibromo-4-methylpyridine
The synthesis of 3,5-Dibromo-4-methylpyridine can be achieved through the reaction of 3,5-

dibromopyridine with methyl iodide.[7] This process involves the use of a strong base, such as

n-butyllithium, to facilitate the methylation.

Materials:

Diisopropylamine

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (1.6 N in hexane)

3,5-Dibromopyridine

Methyl iodide

Saturated aqueous Ammonium Chloride (NH4Cl) solution

Ethyl Acetate (EtOAc)

Brine
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Magnesium Sulfate (MgSO4)

Silica gel

Petroleum ether

Procedure:

Preparation of Lithium Diisopropylamide (LDA): Under an argon atmosphere, a solution of n-

butyllithium in hexane (1.6 N, 16 ml) is added dropwise to a solution of diisopropylamine (3.6

ml, 1.02 equiv.) in anhydrous THF (145 ml) while maintaining the temperature at -10°C.[7]

Reaction with 3,5-Dibromopyridine: The reaction mixture is cooled to -78°C. A solution of 3,5-

dibromopyridine (5.92 g, 25 mmol) in THF (200 ml), also cooled to -78°C, is then added

dropwise. The mixture is stirred for 30 minutes at this temperature.[7]

Methylation: Methyl iodide (2.17 ml, 1.4 equiv.) is added dropwise to the reaction mixture.

Stirring is continued for 2 hours at -78°C.[7]

Quenching and Extraction: A saturated aqueous NH4Cl solution (120 ml) is added to quench

the reaction. After the evaporation of the solvents, the mixture is extracted with EtOAc. The

combined organic phase is washed with brine, dried over MgSO4, and then evaporated.[7]

Purification: The resulting yellow solid is taken up with EtOAc, and the suspension is filtered.

The filtrate is evaporated, and the residue is purified by chromatography on silica gel, eluting

with a petroleum ether/EtOAc (97.5/2.5) mixture. This yields 1.67 g of 3,5-Dibromo-4-
methylpyridine as a white solid.[7]
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Synthesis of 3,5-Dibromo-4-methylpyridine
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Caption: Workflow for the synthesis of 3,5-Dibromo-4-methylpyridine.
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Applications in Drug Development and Other Fields
3,5-Dibromo-4-methylpyridine serves as a crucial intermediate in the synthesis of various

organic compounds.[1][5] Its applications span across pharmaceuticals, materials science, and

agriculture.

Pharmaceutical Synthesis: This compound is a key building block for constructing drug

molecules. Its structure allows for the attachment of other active groups to synthesize

compounds with potential pharmacological activities, including antibacterial, anti-

inflammatory, and anti-tumor properties.[1]

Agrochemicals: Pyridine-based compounds often exhibit biological activity against pests and

pathogens. 3,5-Dibromo-4-methylpyridine can be a precursor for developing efficient and

environmentally friendly pesticides.[1]

Organic Synthesis: It is widely used as an intermediate in the creation of other organic

molecules, such as dyes.[5]

Safety and Handling
3,5-Dibromo-4-methylpyridine is an organic compound that requires careful handling. It may

be harmful if inhaled, comes into contact with skin, or is swallowed, and can cause irritation to

the eyes, respiratory system, and skin.[5]

Handling: Use in a well-ventilated area and avoid inhaling dust and vapors. Wear appropriate

personal protective equipment (PPE), including gloves and eye/face protection.[5]

Storage: Store in a cool, dry, and well-ventilated place, away from light, heat, and moisture.

Keep away from ignition sources and strong oxidizing agents.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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